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Compound of Interest

Compound Name: (5-Fluoropyridin-3-yl)methylamine

Cat. No.: B1390134

Abstract

(5-Fluoropyridin-3-yl)methylamine (CAS No. 23586-96-1) is a critical heterocyclic building
block in modern medicinal chemistry. The strategic incorporation of a fluorine atom onto the
pyridine ring offers a powerful tool to modulate physicochemical properties such as basicity
(pKa), metabolic stability, and binding interactions, making this reagent highly valuable in the
design of novel therapeutic agents. This guide provides an in-depth analysis of the commercial
supplier landscape for this compound, outlines a robust procurement strategy for research and
development, and details the essential quality control and safety considerations necessary to
ensure experimental integrity and laboratory safety.

Introduction: The Significance of (5-Fluoropyridin-3-
yl)methylamine in Synthesis

The 3-fluoropyridine scaffold is a privileged motif in drug discovery, appearing in numerous
compounds investigated for a range of therapeutic targets. Unlike its 2- and 4-fluoro isomers,
the 3-fluoro substituent is significantly less susceptible to nucleophilic aromatic substitution,
rendering it a metabolically stable handle for molecular design. The methylamine group at the
3-position provides a versatile reactive site for further elaboration, enabling chemists to readily
introduce the fluoropyridine core into target molecules via amide bond formation, reductive
amination, or other standard transformations.
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Given its utility, securing a reliable and high-quality supply of (5-Fluoropyridin-3-
yl)methylamine is a foundational step for any research program leveraging this key
intermediate. This guide is designed to navigate the complexities of sourcing such specialized
reagents.

The Commercial Supplier Landscape

The procurement of specialized reagents like (5-Fluoropyridin-3-yl)methylamine requires
careful evaluation of potential suppliers. The market ranges from large, well-established
distributors to smaller, specialized manufacturers. The choice of supplier can significantly
impact not only the cost and availability but also the quality and consistency of the material,
which is paramount for reproducible research.

Below is a comparative summary of notable commercial suppliers. Note that availability and
pricing are subject to change and should always be confirmed directly with the vendor.

Table 1: Comparative Supplier Analysis for (5-Fluoropyridin-3-yl)methylamine (CAS 23586-
96-1)
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Supplier

Typical Purity

Available
Quantities

Catalog
Number
(Example)

Notes

Sigma-Aldrich
(Aldrich)

297%

100mg, 250mg,
500mg

SY3371477999
(via Synthonix)

A major
distributor for
Synthonix
Corporation,
offering
convenient
access for many
labs. Known for
robust

documentation.

INDOFINE
Chemical

Company

97%

250mg, 1g

08-3396[1]

Provides smaller,
research-focused
guantities.
Researchers
should request a

lot-specific CoA.

Allfluoro
Pharmaceutical
Co.

Custom purity

available

Bulk and custom

quantities

AF13537[2]

A specialized
manufacturer of
fluorinated
compounds,
potentially
suitable for
scale-up and

bulk orders.

ANGENE (via

Interchim)

Not specified

19

AGO02NSE[3]

A supplier of
building blocks;
purity and
detailed
specifications
should be
confirmed before

purchase.
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A well-known

supplier of fine
S -~ Contact for )
Apollo Scientific Not specified detai PC50106 chemicals and
etails
intermediates

based in the UK.

A platform that

Multiple lists various
Tetrahedron Not specified Various synonyms suppliers and
listed[4] synonyms for the
compound.

Strategic Procurement: A Workflow for Scientists

A systematic approach to procurement minimizes risks associated with chemical quality,
delivery times, and regulatory compliance. The process can be broken down into two key
stages: supplier evaluation and the procurement lifecycle.

Supplier Evaluation and Qualification

The initial step is to identify and vet potential suppliers. This goes beyond a simple price
comparison. For critical reagents, especially those intended for multi-stage synthesis or
biological assays, supplier reliability is a key variable.

The following workflow diagram illustrates a robust process for evaluating and selecting a
chemical supplier.
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Supplier Evaluation Workflow
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- Safety Data Sheet (SDS)
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Caption: A workflow for the systematic evaluation and selection of a chemical supplier.
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The Procurement and Verification Lifecycle

Once a supplier is selected, the procurement process begins. This is not merely an
administrative task; it is an integral part of the experimental process that ensures the correct
material is received, safely handled, and properly documented.

The following flowchart outlines the key steps from purchase to use.
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Chemical Procurement & Verification Process

1. Generate Purchase Order
(Include CAS & Batch No. if possible)

:

2. Receive Shipment
- Inspect for damage
- Verify label vs. PO

:

3. Log into Chemical Inventory
- Record Date, Supplier, Lot#

:

4. Quarantine & Document Review
- Match received CoA to batch

:

5. (Optional but Recommended)
Internal QC Check
(e.g., NMR, LC-MS)

Pass

6. Release for Use

- Store per SDS instructions Fai

Contact Supplier Technical Support

Click to download full resolution via product page

Caption: A step-by-step process for chemical procurement, from ordering to laboratory use.

Technical Deep Dive: Quality Control and Safety
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Interpreting the Certificate of Analysis (CoA)

The CoA is the single most important document accompanying a research chemical. It is a
formal record from the supplier's quality control department certifying the material's identity and
purity. Never use a reagent without a batch-specific CoA.

Key Components of a CoA and Their Importance:

o Compound Identification: Must clearly state the chemical name, CAS number (23586-96-1),
and molecular formula (C6H7FNZ2). This confirms you have the correct molecule.

o Lot/Batch Number: This unique identifier is crucial for traceability. If an experiment yields
unexpected results, the batch number allows you to investigate whether the starting material
was a potential cause.

o Purity Specification and Result: The CoA will list the analytical method used to determine
purity and the result for that specific batch.

o Method: For a compound like this, purity is typically determined by High-Performance
Liquid Chromatography (HPLC) or Gas Chromatography (GC). The CoA should specify
the method.

o Result: A purity of 297% is common for such building blocks. For sensitive applications,
such as late-stage synthesis or biological screening, aiming for the highest available purity
(298%)) is a prudent choice to minimize confounding variables.[5]

« Identity Confirmation: The CoA should also reference how the compound's structure was
confirmed, typically by Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR, 1°F
NMR) or Mass Spectrometry (MS). This data proves the molecular structure is correct.

Safety Data Sheet (SDS) Imperatives

The SDS is the primary source of information regarding the hazards, handling, storage, and
emergency measures for a chemical. For (5-Fluoropyridin-3-yl)methylamine, the following
points are critical:
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e Hazard Identification: This compound is classified with the GHS pictogram GHS05
(Corrosion) and the hazard statement H314, indicating it "Causes severe skin burns and eye
damage". This classification demands stringent handling protocols.

o Personal Protective Equipment (PPE): Due to its corrosive nature, handling requires, at a

minimum:

o A properly fitted lab coat.

o Chemical-resistant gloves (e.g., nitrile).

o Splash-proof safety goggles or a face shield.

o All handling of the neat liquid should be performed inside a certified chemical fume hood
to prevent inhalation of any vapors.

o Storage: The compound should be stored in a refrigerator as recommended by suppliers.
This is likely to prevent degradation over time. The container must be tightly sealed to
prevent exposure to moisture or air.

» Spill and Disposal: The SDS provides specific instructions for neutralizing small spills and the
proper procedures for hazardous waste disposal. All waste must be disposed of according to
institutional and local environmental regulations.

Conclusion

The successful procurement of (5-Fluoropyridin-3-yl)methylamine hinges on a diligent, multi-
faceted approach that integrates supplier evaluation, systematic purchasing protocols, and a
rigorous assessment of quality and safety documentation. By prioritizing suppliers who provide
transparent, comprehensive data and by implementing a robust internal verification and
handling workflow, researchers can ensure the integrity of their starting materials. This
diligence is not merely procedural; it is a fundamental component of generating reliable,
reproducible, and publishable scientific results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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